Cas no 157771-56-7 (2,7-Dibromo-9,9-dipropyl-9H-fluorene)

2,7-Dibromo-9,9-dipropyl-9H-fluorene is a brominated fluorene derivative characterized by its high purity and well-defined molecular structure. This compound serves as a key intermediate in the synthesis of conjugated polymers and organic semiconductors, particularly in optoelectronic applications such as OLEDs and photovoltaic devices. The dipropyl substituents enhance solubility in organic solvents, facilitating processing, while the dibromo functional groups enable efficient cross-coupling reactions (e.g., Suzuki or Stille couplings) for further structural modifications. Its rigid fluorene backbone contributes to thermal and chemical stability, making it suitable for high-performance materials. The compound is typically supplied with rigorous quality control to ensure consistency in research and industrial applications.
2,7-Dibromo-9,9-dipropyl-9H-fluorene structure
157771-56-7 structure
Product Name:2,7-Dibromo-9,9-dipropyl-9H-fluorene
CAS No:157771-56-7
MF:C19H20Br2
MW:408.170104026794
MDL:MFCD12024280
CID:1067705
PubChem ID:253662085
Update Time:2025-09-26

2,7-Dibromo-9,9-dipropyl-9H-fluorene Chemical and Physical Properties

Names and Identifiers

    • 2,7-Dibromo-9,9-dipropyl-9H-fluorene
    • 2,7-Dibromo-9,9-dipropylfluorene
    • 2,7-DIBROMO-9,9-DI(1-PROPYL)-9H-FLUORENE
    • 2,5-DIMETHYL-4-OXO-3,4-DIHYDROTHIENO[2,3-D]PYRIMIDINE-6-CARBOXYLIC ACID
    • 9H-Fluorene,2,7-dibromo-9,9-dipropyl
    • 9H-Fluorene, 2,7-dibromo-9,9-dipropyl-
    • C19H20Br2
    • QQTBEFPDRHYPLE-UHFFFAOYSA-N
    • 4961AD
    • OR310318
    • 2,7-Dibromo-9,9-di-(n-propyl)-fluorene
    • D4569
    • 157771-56-7
    • SS-2954
    • DTXSID80620205
    • MFCD12024280
    • SCHEMBL1993181
    • T70346
    • AKOS025393527
    • MDL： MFCD12024280
    • Inchi： 1S/C19H20Br2/c1-3-9-19(10-4-2)17-11-13(20)5-7-15(17)16-8-6-14(21)12-18(16)19/h5-8,11-12H,3-4,9-10H2,1-2H3
    • InChI Key： QQTBEFPDRHYPLE-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2C3C=CC(=CC=3C(CCC)(CCC)C=2C=1)Br

Computed Properties

  • Exact Mass: 405.99300
  • Monoisotopic Mass: 405.99318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 8

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 136.0 to 140.0 deg-C
  • Boiling Point: 451.0±38.0 °C at 760 mmHg
  • Flash Point: 264.6±26.0 °C
  • PSA: 0.00000
  • LogP: 7.07830
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2,7-Dibromo-9,9-dipropyl-9H-fluorene Security Information

2,7-Dibromo-9,9-dipropyl-9H-fluorene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,7-Dibromo-9,9-dipropyl-9H-fluorene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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2,7-Dibromo-9,9-dipropyl-9H-fluorene
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 £95.00 2023-09-02
Apollo Scientific
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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 ¥365.00 2024-04-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D4569-5G
2,7-Dibromo-9,9-dipropylfluorene
 157771-56-7 >98.0%(GC)
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Chemenu
CM394401-1g
2,7-Dibromo-9,9-dipropylfluorene
 157771-56-7 95%+
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 $51 2022-09-02
Chemenu
CM394401-5g
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TRC
D080985-250mg
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 $ 135.00 2022-06-02

2,7-Dibromo-9,9-dipropyl-9H-fluorene Production Method

2,7-Dibromo-9,9-dipropyl-9H-fluorene Related Literature

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